Cas no 111562-07-3 (Piperazinium,4-[(dimethylamino)carbonyl]-1-dodecyl-1-methyl-, bromide (1:1))

• Product Name: Piperazinium,4-[(dimethylamino)carbonyl]-1-dodecyl-1-methyl-, bromide (1:1)
• CAS No: 111562-07-3
• MF: C₂₀H₄₂BrN₃O
• MW: 420.470984935761
• CID: 175911
• PubChem ID: 3066866
• Update Time: 2025-04-19

Piperazinium,4-[(dimethylamino)carbonyl]-1-dodecyl-1-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazinium,4-[(dimethylamino)carbonyl]-1-dodecyl-1-methyl-, bromide (1:1)
• 4-dodecyl-N,N,4-trimethyl-2,3,5,6-tetrahydropyrazine-1-carboxamide bro mide
• 4-dodecyl-N,N,4-trimethylpiperazin-4-ium-1-carboxamide,bromide
• 4-(dimethylcarbamoyl)-1-dodecyl-1-methylpiperazin-1-ium bromide
• 4-(Dimethylcarbamoyl)-1-dodecyl-1-methylpiperazinium bromide
• Piperazinium, 4-(dimethylcarbamoyl)-1-dodecyl-1-methyl-, bromide
• 4-dodecyl-N,N,4-trimethylpiperazin-4-ium-1-carboxamide;bromide
• 111562-07-3
• DTXSID10912221

• Inchi： 1S/C20H42N3O.BrH/c1-5-6-7-8-9-10-11-12-13-14-17-23(4)18-15-22(16-19-23)20(24)21(2)3;/h5-19H2,1-4H3;1H/q+1;/p-1
• InChI Key： FBSNDPJZKYWPKA-UHFFFAOYSA-M
• SMILES： [Br-].O=C(N(C)C)N1CC[N+](C)(CCCCCCCCCCCC)CC1

Computed Properties

• Exact Mass: 376.9225
• Monoisotopic Mass: 419.25113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55